Cas no 139729-99-0 (L-Glutamine,L-lysyl-L-threonylglycyl-L-lysyl-L-arginyl-L-lysyl-L-arginyl-L-seryl-L-glutaminyl-L-methionyl-L-leucyl-L-phenylalanyl-)

• Product name: L-Glutamine,L-lysyl-L-threonylglycyl-L-lysyl-L-arginyl-L-lysyl-L-arginyl-L-seryl-L-glutaminyl-L-methionyl-L-leucyl-L-phenylalanyl-
• CAS No: 139729-99-0
• MF: C₆₉H₁₂₂N₂₄O₁₈S
• MW: 1607.92199277878
• CID: 1290098

L-Glutamine,L-lysyl-L-threonylglycyl-L-lysyl-L-arginyl-L-lysyl-L-arginyl-L-seryl-L-glutaminyl-L-methionyl-L-leucyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,L-lysyl-L-threonylglycyl-L-lysyl-L-arginyl-L-lysyl-L-arginyl-L-seryl-L-glutaminyl-L-methionyl-L-leucyl-L-phenylalanyl-
• L-Glutamine, L-lysyl-L-threonylglycyl-L-lysyl-L-arginyl-L-lysyl-L-arginyl-L-seryl-L-glutaminyl-L-methionyl-L-leucyl-L-phenylalanyl- (9CI)

• Inchi： 1S/C69H122N24O18S/c1-38(2)34-49(63(106)91-50(35-40-16-6-5-7-17-40)64(107)89-48(67(110)111)24-26-53(75)97)90-62(105)47(27-33-112-4)88-61(104)46(23-25-52(74)96)87-65(108)51(37-94)92-60(103)45(22-15-32-81-69(78)79)86-58(101)43(20-10-13-30-72)84-59(102)44(21-14-31-80-68(76)77)85-57(100)42(19-9-12-29-71)83-54(98)36-82-66(109)55(39(3)95)93-56(99)41(73)18-8-11-28-70/h5-7,16-17,38-39,41-51,55,94-95H,8-15,18-37,70-73H2,1-4H3,(H2,74,96)(H2,75,97)(H,82,109)(H,83,98)(H,84,102)(H,85,100)(H,86,101)(H,87,108)(H,88,104)(H,89,107)(H,90,105)(H,91,106)(H,92,103)(H,93,99)(H,110,111)(H4,76,77,80)(H4,78,79,81)/t39-,41+,42+,43+,44+,45+,46+,47+,48+,49+,50+,51+,55+/m1/s1
• InChI Key： PYKPGVTXNUAVKZ-HXNLXUGSSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)N

Computed Properties

• Exact Mass: 1606.90996

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• PSA: 741.02
• pka: 3.24±0.10(Predicted)